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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B3320825 Get Quote

This document provides essential safety, handling, and disposal information for

Tetramethylammonium acetate hydrate, tailored for researchers, scientists, and drug

development professionals. Strict adherence to these guidelines is crucial to ensure laboratory

safety.

Essential Safety Information
Tetramethylammonium acetate hydrate is a chemical that requires careful handling to

prevent irritation and other health hazards. It is irritating to the eyes, skin, and respiratory

system.[1] Always handle this compound with appropriate personal protective equipment in a

well-ventilated area.

Physicochemical Properties
Below is a summary of the key physical and chemical properties of Tetramethylammonium

acetate.
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Property Value

Molecular Formula C₆H₁₅NO₂

Molecular Weight 133.19 g/mol

Appearance White solid

Melting Point 184 °C (decomposes)[2][3]

Solubility Soluble in water[3]

Density 1.000 g/cm³ at 20°C (for 50% solution in water)

Operational Plan for Safe Handling
A systematic approach to handling Tetramethylammonium acetate hydrate is essential to

minimize risks. The following step-by-step guide outlines the procedures for safe use in a

laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle Tetramethylammonium acetate hydrate in a well-ventilated

area. The use of a chemical fume hood is recommended to minimize inhalation exposure.[4]

[5][6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[6][7]

Clear Workspace: Keep the work area clear of clutter and unnecessary equipment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tetramethylammonium acetate hydrate:
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Body Part Required PPE Specifications

Eyes/Face Safety Goggles/Face Shield

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5] A face shield may be

required for larger quantities.

[7]

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Gloves must

be inspected prior to use and

disposed of properly after

handling.[1]

Body Lab Coat/Protective Clothing

A standard lab coat should be

worn. For larger quantities or

where splashing is possible,

consider a chemical-resistant

apron or smock.[5]

Respiratory Dust Respirator

Use a NIOSH-approved N95

dust mask if there is a risk of

generating dust.[2][4] For

higher exposures, a full-face

respirator may be necessary.

[5][6]

Handling Procedure
Don PPE: Before handling the chemical, put on all required personal protective equipment

as specified in the table above.

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

avoid inhaling any dust.

Dissolving: When preparing solutions, slowly add the Tetramethylammonium acetate
hydrate to the solvent to prevent splashing.
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Heating: If heating is required, do so with caution. The compound decomposes at 184 °C.

Storage: Keep the container tightly closed when not in use and store in a dry, cool, and well-

ventilated place.[5][6]

Disposal Plan
Waste Collection: Collect all waste materials containing Tetramethylammonium acetate
hydrate in a designated, labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through an authorized hazardous waste

disposal company. Do not dispose of it down the drain or in regular trash.[4][6]

Container Decontamination: Triple rinse empty containers with a suitable solvent. The rinsate

should be collected as hazardous waste.

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the spill area and alert nearby personnel.

Ventilate: Increase ventilation to the area, if safe to do so.

Contain: For a small spill, and if you are trained to do so, contain the spill with an inert

absorbent material.

Clean-up: Carefully sweep or scoop up the absorbed material into a designated waste

container. Avoid creating dust.[4]

Decontaminate: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]
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Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Experimental Protocol: Synthesis of
Tetramethylammonium Acetate
The following is a general procedure for the synthesis of Tetramethylammonium acetate from

Tetramethylammonium hydroxide and glacial acetic acid.[6]

Materials:

Glacial acetic acid (4.11 mmol, 247 mg)

Tetramethylammonium hydroxide (25% wt. in methanol, 4.11 mmol, 1.50 g)

Methanol (10 mL)

Ether

Procedure:

In a round-bottom flask, dissolve 247 mg of glacial acetic acid and 1.50 g of

Tetramethylammonium hydroxide solution in 10 mL of methanol.

Stir the reaction mixture at 40°C for 4 hours.

After the reaction is complete, filter the solution.

Remove the solvent using a rotary evaporator. This will yield a viscous oil that will gradually

solidify.

Remove any residual solvent under high vacuum to obtain a white solid.
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Wash the white solid with ether and dry it under vacuum to yield the final product.

Safe Handling Workflow

Safe Handling Workflow for Tetramethylammonium Acetate Hydrate
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Caption: Workflow for the safe handling of Tetramethylammonium acetate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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